2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-benzyl-4-(2-methoxyphenyl)-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C23H22N4O/c1-28-21-10-6-5-9-17(21)22-18(13-24)23(25)26-20-11-12-27(15-19(20)22)14-16-7-3-2-4-8-16/h2-10H,11-12,14-15H2,1H3,(H2,25,26)
• InChI Key: FLTLNMQPQLVMPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=C(C(=NC3=C2CN(CC3)CC4=CC=CC=C4)N)C#N
• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol

Description

Chemical Reactions Analysis

Information on the chemical reactions involving this compound is not available.

Scientific Research Applications

Anticancer Therapies

Compounds structurally related to 2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile have been synthesized and evaluated for their antitumor mechanisms. For instance, a series of aryl-substituted derivatives demonstrated significant cytotoxicity against various human cancer cell lines, such as MDA-MB-231, A549, and HeLa. These compounds induced cell cycle arrest and apoptosis in cancer cells, suggesting potential as leads for developing novel anticancer therapies (Elgaafary et al., 2021).

Corrosion Inhibition

Naphthyridine derivatives, including structures similar to the compound , have been investigated as corrosion inhibitors for metals in aggressive environments. Experimental and computational studies demonstrated that these compounds effectively inhibit corrosion of N80 steel in hydrochloric acid, suggesting their potential application in protecting industrial materials (Ansari & Quraishi, 2015).

Fluorescence and Material Science

Some naphthyridine derivatives are explored for their fluorescent properties and interactions with nanoparticles, offering insights into their use in material science and sensor technologies. For example, the fluorescence quenching of environmentally benign highly fluorescent donor-π-acceptor dyes by silver nanoparticles and surfactants has been studied, indicating potential applications in sensing and molecular electronics (Khan & Asiri, 2016).

Catalysis and Chemical Synthesis

Naphthyridine compounds also play a role in catalysis and chemical synthesis, where they are utilized as intermediates or catalysts in the synthesis of complex molecules. Their unique chemical properties facilitate various organic transformations, contributing to the development of new synthetic methodologies (Goudarziafshar et al., 2021).

Future Directions

As for the future directions, it’s hard to predict without more information on the current research and applications of this compound.